2-(2-Ethyl-4-iodo-imidazol-1-yl)-ethylamine
Cat. No. B8459490
M. Wt: 265.09 g/mol
InChI Key: GZJREHKSABAAMU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08188082B2
Procedure details
To an ice-cooled solution of [2-(2-ethyl-4-iodo-imidazol-1-yl)-ethyl]carbamic acid tert-butyl ester (5.720 g; 15.662 mmol) in DCM (125 ml) was added slowly 4N HCl in dioxane (78 ml; 312 mmol). The resulting suspension was stirred at 0° C. for 15 min., then at rt for 1 h. The volatiles were removed under reduced pressure, then under HV. The product 2-(2-ethyl-4-iodo-imidazol-1-yl)-ethylamine was obtained as a pale beige solid (5.96 g; 100%; presence of 3 eq. of HCl). LC-MS: tR=0.14 min.; [M+H]+=266.24 g/mol.
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
5.72 g
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
|
C(OC(=O)[NH:7][CH2:8][CH2:9][N:10]1[CH:14]=[C:13]([I:15])[N:12]=[C:11]1[CH2:16][CH3:17])(C)(C)C.[ClH:19].O1CCOCC1>C(Cl)Cl>[CH2:16]([C:11]1[N:10]([CH2:9][CH2:8][NH2:7])[CH:14]=[C:13]([I:15])[N:12]=1)[CH3:17].[ClH:19]
|
Inputs
Step One
[Compound]
|
Name
|
ice
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
5.72 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)(C)OC(NCCN1C(=NC(=C1)I)CC)=O
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Name
|
|
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Quantity
|
125 mL
|
|
Type
|
solvent
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Smiles
|
C(Cl)Cl
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
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Setpoint
|
0 °C
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Stirring
|
Type
|
CUSTOM
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Details
|
The resulting suspension was stirred at 0° C. for 15 min.
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
WAIT
|
Type
|
WAIT
|
|
Details
|
at rt for 1 h
|
|
Duration
|
1 h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The volatiles were removed under reduced pressure
|
Outcomes
Product
Details
Reaction Time |
15 min |
|
Name
|
|
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Type
|
product
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|
Smiles
|
C(C)C=1N(C=C(N1)I)CCN
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cl
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: EQUIVALENTS |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
